Cas no 889938-98-1 (5-Isoxazolemethanol,3-(3-fluorophenyl)-a-methyl-)

5-Isoxazolemethanol,3-(3-fluorophenyl)-a-methyl- structure
889938-98-1 structure
Product Name:5-Isoxazolemethanol,3-(3-fluorophenyl)-a-methyl-
CAS No:889938-98-1
MF:C11H10FNO2
MW:207.201006412506
CID:714275
PubChem ID:22831988
Update Time:2025-04-19

5-Isoxazolemethanol,3-(3-fluorophenyl)-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolemethanol,3-(3-fluorophenyl)-a-methyl-
    • 1-[3-(3-fluorophenyl)-1,2-oxazol-5-yl]ethanol
    • 5(1-HYDROXYETHYL)-3(3-FLUOROPHENYL)-ISOXAZOLE
    • 5(1-hydroxyethyl)-3(3-fluorophenyl)isoxazole
    • 1-[3-(3-Fluorophenyl)-1,2-oxazol-5-yl]ethan-1-ol
    • MFCD08443689
    • FT-0738700
    • DTXSID30628554
    • 1-(3-(3-Fluorophenyl)isoxazol-5-yl)ethanol
    • 1-[3-(3-Fluoro-phenyl)-isoxaZol-5-yl]-ethanol
    • SCHEMBL20162666
    • 889938-98-1
    • Inchi: 1S/C11H10FNO2/c1-7(14)11-6-10(13-15-11)8-3-2-4-9(12)5-8/h2-7,14H,1H3
    • InChI Key: ASTLODQXKPDEBN-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1C=C(C(C)O)ON=1

Computed Properties

  • Exact Mass: 207.07000
  • Monoisotopic Mass: 207.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • Density: 1.248
  • Boiling Point: 371.7°C at 760 mmHg
  • Flash Point: 178.6°C
  • Refractive Index: 1.542
  • PSA: 46.26000
  • LogP: 2.53400
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